1-(3-chlorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(3-chlorophenyl)-3-(4-fluorophenyl)-8-methoxypyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C23H15ClFN3O/c1-29-18-9-10-21-19(12-18)23-20(13-26-21)22(14-5-7-16(25)8-6-14)27-28(23)17-4-2-3-15(24)11-17/h2-13H,1H3
• InChI Key: KCJGIPJPRORDFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC(=CC=C4)Cl)C5=CC=C(C=C5)F
• Molecular Formula: C23H15ClFN3O
• Molecular Weight: 403.8 g/mol

Description

1-(3-chlorophenyl)-3-(4-fluorophenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline, also known as CFMQ, is a chemical compound that belongs to the pyrazoloquinoline class of molecules. This compound has been of interest to the scientific community due to its potential applications in drug discovery and development. In

Scientific Research Applications

Photophysical Properties and Molecular Sensors

• Fluorescent Molecular Sensors : The 1,3-diphenyl-1H-pyrazolo[3,4-b]-quinoline chromophore, a structural relative of the compound , has been utilized to create brightly fluorescent molecular sensors. These sensors, incorporating the chromophore, exhibit strong analyte-induced fluorescence enhancement and ratiometric dual emission, advantageous for metal ion recognition (Rurack et al., 2002).

• Optical Absorption and Fluorescence : Various derivatives of 1H-pyrazolo[3,4-b]quinoline show unique optical absorption and fluorescence spectra, important for potential luminescent or electroluminescent applications. The absorption and fluorescence spectra are influenced by solvent polarity and molecular structure modifications (Danel et al., 2010).

Chemical and Electrochemical Applications

• Corrosion Inhibitors : Quinoxaline derivatives, structurally similar to the compound , have shown effectiveness as corrosion inhibitors for mild steel in acidic mediums. These derivatives act as mixed type inhibitors, efficiently protecting steel surfaces from corrosion (Saraswat & Yadav, 2020).

Biological Properties

• Antimicrobial and Chemotherapeutic Activities : Some derivatives of 3-quinolinecarboxylic acid, structurally related to the compound, have shown a range of biological activities, including antimicrobial and chemotherapeutic potential. These properties are attributed to specific structural modifications of the quinoline core (Frigola et al., 1987).

• Synthesis and Antimicrobial Evaluation : Novel quinoline derivatives bearing different heterocyclic moieties have been synthesized and evaluated for their antimicrobial properties. These derivatives demonstrate moderate activities against a range of organisms, indicating their potential in pharmaceutical applications (El-Gamal et al., 2016).